Cas no 49763-96-4 (Stiripentol)

• Product Name: Stiripentol
• CAS No: 49763-96-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD00869310
• CID: 55771
• PubChem ID: 253660381
• Update Time: 2025-06-09

Stiripentol Chemical and Physical Properties

Names and Identifiers

• Stiripentol
• 4,4-Dimethyl-1-[(3,4-methylenedioxy)phenyl]-1-penten-3-ol
• (E)-1-(1,3-benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
• 1-(1,3-Benzodioxol-5-yl)-4,4-dimethyl-1-penten-3-ol
• 4,4-Dimethyl-1-(3,4-methylenedioxyphenyl)-1-penten-3-ol
• 4,4-dimethyl-1-[3,4(methylenedioxy)-phenyl]-1-penten-3-ol,Diacomit
• 4,4-dimethyl-1-[3,4(methylenedioxy)-phenyl]-1-penten-3-ol
• Diacomit
• BCX 2600
• Stiripentolum
• Estiripentol
• Stiripentol [USAN:INN]
• Stiripentolum [INN-Latin]
• Estiripentol [INN-Spanish]
• 4,4-Dimethyl-1-((3,4-methylenedioxy)phenyl)-1-penten-3-ol
• IBLNKMRFIPWSOY-FNORWQNLSA-N
• C14H18O3
• CPD000449279
• 1-Penten-3-ol, 4,4-dimethyl-1-(3,4-methylenedioxyphenyl)-
• 1-Penten-3-ol,
• BCX2600
• SMR000449279
• 5-19-02-00640 (Beilstein Handbook Reference)
• NC00342
• (1E,3RS)-1-(Benzo(d)(1,3)dioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
• Stiripentol [MART.]
• SCHEMBL2533815
• HMS3886M17
• Tox21_113622
• Diacomit (TN)
• MFCD00869310
• 1-(Benzo[d][1,3]dioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
• (1E)-1-(1,3-dioxaindan-5-yl)-4,4-dimethylpent-1-en-3-ol
• CCG-266819
• STIRIPENTOL [ORANGE BOOK]
• N03AX17
• Q412182
• Stiripentol (MART.)
• Estiripentol (INN-Spanish)
• (E)-1-(Benzo[d][1,3]dioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
• GTPL5469
• NS00008014
• (1E)-1-(1,3-Benzodioxol-5-yl)-4,4-dimethyl-1-penten-3-ol
• DB09118
• NCGC00185769-01
• HY-103392
• 49763-96-4
• DTXSID80860609
• 137767-55-6
• (1E)-1-(2H-1,3-benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-ol
• s5266
• MLS000758313
• Stiripentol (JAN/USAN/INN)
• CS-7801
• DTXCID1028994
• AKOS025149123
• CHEMBL1983350
• HMS2232P06
• DTXSID6049068
• 1-(1,3-Benzodioxol-5yl)-4,4-dimethyl-1-penten-3-ol
• CCG-101092
• Stiripentolum (INN-Latin)
• BCP10434
• MLS001424144
• ME-2080
• BDBM50504273
• SCHEMBL216436
• NCGC00185769-02
• EINECS 256-480-9
• W10731
• EN300-7393003
• BRN 1313047
• CHEBI:94435
• 1-Penten-3-ol, 1-(1,3-benzodioxol-5-yl)-4,4-dimethyl-
• BS-16863
• CAS-49763-96-4
• BCX2600; BCX-2600; BCX 2600
• R02XOT8V8I
• 131206-47-8
• BCX-2600
• D05928
• HMS2052K07
• AKOS027255159
• Stiripentol, >=98% (HPLC)
• BRD-A72441487-001-05-7
• 1-Penten-3-ol, 1-(1,3-benzodioxol-5-yl)-4,4-dimethyl-; 1-(1,3-Benzodioxol-5-yl)-4,4-dimethyl-1-penten-3-ol; 4,4-Dimethyl-1-(3,4-methylenedioxyphenyl)-1-penten-3-ol; BCX 2600; Diacomit; Stiripentol
• CHEBI:228488

• MDL： MFCD00869310
• Inchi： 1S/C14H18O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8,13,15H,9H2,1-3H3/b7-5+
• InChI Key： IBLNKMRFIPWSOY-FNORWQNLSA-N
• SMILES： OC(/C=C/C1=CC=C2C(=C1)OCO2)C(C)(C)C
• BRN： 1313047

Computed Properties

• Exact Mass: 234.12600
• Monoisotopic Mass: 234.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: White solid
• Density: 1.139
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 365.4°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.578
• Solubility: DMSO: ≥20mg/mL
• PSA: 38.69000
• LogP: 2.83550

Stiripentol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：SB3393000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Stiripentol

Stiripentol and Its Role in Modern Medicinal Chemistry: A Comprehensive Overview

Stiripentol, a compound with the CAS number 49763-96-4, has emerged as a significant player in the field of medicinal chemistry, particularly in the treatment of certain neurological disorders. This compound, known for its unique pharmacological properties, has garnered considerable attention from researchers and clinicians alike. The increasing body of evidence supporting its therapeutic efficacy has positioned Stiripentol as a cornerstone in the development of novel treatment strategies.

The pharmacological profile of Stiripentol is characterized by its ability to modulate various neurotransmitter systems, making it a promising candidate for the management of conditions such as epilepsy and other CNS disorders. Recent studies have delved into the molecular mechanisms underlying its effects, revealing insights that could pave the way for more targeted and effective therapeutic interventions.

In the realm of epilepsy treatment, Stiripentol has been particularly noted for its efficacy in patients with refractory generalized tonic-clonic seizures. Clinical trials have demonstrated that when combined with traditional antiepileptic drugs, Stiripentol can significantly reduce seizure frequency and improve overall seizure control. This combination therapy approach has shown promise in patients who have not responded adequately to conventional treatments.

The molecular interactions of Stiripentol with specific neurotransmitter receptors and ion channels have been extensively studied. Research indicates that Stiripentol exerts its effects primarily by enhancing the activity of gamma-aminobutyric acid (GABA) receptors, which are crucial for inhibitory neurotransmission in the brain. By potentiating GABAergic signaling, Stiripentol helps to stabilize neuronal excitability and reduce excessive neuronal activity associated with seizures.

Beyond its primary role in epilepsy management, Stiripentol has also shown potential in the treatment of other neurological conditions. Studies have explored its potential benefits in managing symptoms associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate inflammatory pathways and protect against oxidative stress has been implicated in these potential therapeutic applications.

The synthesis and chemical properties of Stiripentol are another area of active research. The compound's chemical structure allows for modifications that could enhance its pharmacological efficacy while minimizing side effects. Advances in synthetic methodologies have enabled researchers to produce more pure and stable forms of Stiripentol, facilitating further clinical investigations.

The safety profile of Stiripentol has been thoroughly evaluated through extensive preclinical and clinical studies. While generally well-tolerated, some common side effects include drowsiness, dizziness, and gastrointestinal disturbances. These side effects are typically mild to moderate in severity and can be managed effectively with dose adjustments or supportive care.

The future direction of Stiripentol research is multifaceted. Ongoing studies aim to elucidate additional mechanisms of action and explore new therapeutic indications. The development of novel formulations and delivery systems is also being pursued to improve patient compliance and enhance therapeutic outcomes.

The impact of Stiripentol on patient care cannot be overstated. By providing an alternative or complementary treatment option for neurological disorders, this compound has improved the quality of life for many patients. As research continues to uncover new applications and refine existing treatments, Stiripentol is poised to remain a vital component in the pharmacological arsenal against neurological conditions.